Cas no 2171992-90-6 (5-3-(aminomethyl)phenyl-7,8-dihydro-1,7-naphthyridin-8-one)

• Product Name: 5-3-(aminomethyl)phenyl-7,8-dihydro-1,7-naphthyridin-8-one
• CAS No: 2171992-90-6
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 6395037
• PubChem ID: 165557529
• Update Time: 2025-10-31

5-3-(aminomethyl)phenyl-7,8-dihydro-1,7-naphthyridin-8-one Chemical and Physical Properties

Names and Identifiers

• 5-3-(aminomethyl)phenyl-7,8-dihydro-1,7-naphthyridin-8-one
• 5-[3-(aminomethyl)phenyl]-7,8-dihydro-1,7-naphthyridin-8-one
• EN300-1586692
• 2171992-90-6

• Inchi： 1S/C15H13N3O/c16-8-10-3-1-4-11(7-10)13-9-18-15(19)14-12(13)5-2-6-17-14/h1-7,9H,8,16H2,(H,18,19)
• InChI Key： AEUXJIQKLVNUIM-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CN=2)C(=CN1)C1C=CC=C(CN)C=1

Computed Properties

• Exact Mass: 251.105862047g/mol
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68Ų

Additional information on 5-3-(aminomethyl)phenyl-7,8-dihydro-1,7-naphthyridin-8-one

5-3-(Aminomethyl)phenyl-7,8-dihydro-1,7-naphthyridin-8-one: A Comprehensive Overview

The compound 5-3-(aminomethyl)phenyl-7,8-dihydro-1,7-naphthyridin-8-one (CAS No. 2171992-90-6) is a highly specialized organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of naphthyridinones, which are known for their unique structural features and diverse biological activities. The naphthyridinone core of this molecule provides a rigid framework that can be further functionalized to explore its applications in drug discovery and material science.

Recent studies have highlighted the importance of naphthyridinone derivatives in medicinal chemistry, particularly as potential candidates for anti-inflammatory, anticancer, and antimicrobial agents. The 5-3-(aminomethyl)phenyl substituent in this compound introduces additional functionality, enhancing its versatility. This group can participate in hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition and binding affinity in biological systems.

The synthesis of 5-3-(aminomethyl)phenyl-7,8-dihydro-1,7-naphthyridin-8-one involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and better purity. For instance, a recent study reported the use of microwave-assisted synthesis to accelerate the formation of the naphthyridinone ring system, demonstrating the efficiency of modern synthetic techniques in constructing complex heterocycles.

In terms of biological activity, this compound has shown promising results in preliminary assays. For example, it exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in kinase inhibitor development. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level.

From a structural perspective, the 7,8-dihydro configuration of this compound introduces a degree of saturation that can influence its pharmacokinetic properties. The dihydro group may enhance membrane permeability and stability, which are essential for drug delivery. Furthermore, the 1-naphthyridinone moiety provides a platform for further chemical modifications, enabling researchers to explore structure-activity relationships (SAR) and optimize bioavailability.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. These studies are complemented by experimental validations using techniques such as X-ray crystallography and NMR spectroscopy.

In conclusion, 5-3-(aminomethyl)phenyl-7,8-dihydro-1,7-naphthyridin-8-one (CAS No. 2171992-90-6) represents a compelling example of how structural diversity can be leveraged to develop innovative chemical entities with therapeutic potential. As research continues to uncover its full spectrum of applications, this compound is poised to make significant contributions to the fields of medicinal chemistry and beyond.